Cas no 2640885-82-9 (N-(2-{[2,2'-bithiophene]-5-yl}ethyl)cyclobutanecarboxamide)

• Product Name: N-(2-{[2,2'-bithiophene]-5-yl}ethyl)cyclobutanecarboxamide
• CAS No: 2640885-82-9
• MF: C₁₅H₁₇NOS₂
• MW: 291.431581258774
• CID: 5341501
• PubChem ID: 155800512
• Update Time: 2025-08-05

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[2,2'-bithiophene]-5-yl}ethyl)cyclobutanecarboxamide
• F6520-0008
• 2640885-82-9
• AKOS040700517
• N-(2-[2,2′-Bithiophen]-5-ylethyl)cyclobutanecarboxamide

• Inchi： 1S/C15H17NOS2/c17-15(11-3-1-4-11)16-9-8-12-6-7-14(19-12)13-5-2-10-18-13/h2,5-7,10-11H,1,3-4,8-9H2,(H,16,17)
• InChI Key： ZQNPGBHVBBMBTG-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2SC(C3SC=CC=3)=CC=2)=O)CCC1

Computed Properties

• Exact Mass: 291.07515651g/mol
• Monoisotopic Mass: 291.07515651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 500.2±38.0 °C(Predicted)
• pka: 15.68±0.20(Predicted)

Additional information on N-(2-{[2,2'-bithiophene]-5-yl}ethyl)cyclobutanecarboxamide

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)cyclobutanecarboxamide: A Comprehensive Overview

The compound N-(2-{[2,2'-bithiophene]-5-yl}ethyl)cyclobutanecarboxamide (CAS No. 1187340-84-7) is a fascinating molecule that has garnered significant attention in the field of organic electronics and materials science. This compound is characterized by its unique structure, which combines a cyclobutanecarboxamide group with a bithiophene moiety. The integration of these two functional groups imparts distinctive electronic and optical properties, making it a promising candidate for various applications in advanced materials.

Recent studies have highlighted the potential of bithiophene-containing compounds in the development of organic semiconductors. The bithiophene unit, a conjugated system consisting of two thiophene rings connected by a single bond, is known for its excellent charge transport properties and stability. When combined with the cyclobutanecarboxamide group, which introduces additional flexibility and electronic modulation, the resulting compound exhibits enhanced performance in devices such as organic photovoltaics (OPVs) and field-effect transistors (FETs). These findings underscore the importance of this compound in advancing next-generation electronic materials.

One of the most exciting developments involving N-(2-{[2,2'-bithiophene]-5-yl}ethyl)cyclobutanecarboxamide is its role in enhancing the efficiency of organic solar cells. Researchers have demonstrated that incorporating this compound into donor-acceptor blends can significantly improve charge separation and reduce recombination losses. This improvement is attributed to the molecule's ability to act as an efficient electron acceptor due to its extended conjugation and suitable energy levels. Such advancements are critical in addressing the challenges of achieving higher power conversion efficiencies (PCEs) in OPVs.

In addition to its electronic applications, this compound has also shown promise in the field of sensors. The cyclobutanecarboxamide group introduces a degree of mechanical flexibility, which can be advantageous in designing sensors that respond to mechanical stimuli. Recent experiments have explored its potential as a strain-sensitive material, where changes in mechanical stress lead to measurable changes in electrical resistance. This property could pave the way for innovative applications in wearable electronics and IoT devices.

The synthesis of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)cyclobutanecarboxamide involves a multi-step process that combines principles from organic synthesis and polymer chemistry. Key steps include the preparation of the bithiophene precursor and subsequent coupling reactions to introduce the cyclobutanecarboxamide group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both fundamental studies and practical applications.

Looking ahead, the development of novel synthetic strategies for N-(2-{[2,2'-bithiophene]-5-yl}ethyl)cyclobutanecarboxamide is expected to further enhance its utility. For instance, efforts are underway to develop scalable synthesis methods that can accommodate large-scale production for industrial applications. Additionally, ongoing research aims to modify the molecule's structure to tailor its properties for specific uses, such as improving its thermal stability or mechanical robustness.

In conclusion, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)cyclobutanecarboxamide represents a significant advancement in the field of organic electronics. Its unique combination of structural features and functional properties makes it a versatile building block for developing advanced materials. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a pivotal role in shaping the future of organic electronics and related technologies.